Cas no 2044902-55-6 (methyl 3-methoxypyrrolidine-3-carboxylate hydrochloride)

• Product Name: methyl 3-methoxypyrrolidine-3-carboxylate hydrochloride
• CAS No: 2044902-55-6
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD30476214
• CID: 4634684
• PubChem ID: 126796376
• Update Time: 2025-05-20

methyl 3-methoxypyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-methoxypyrrolidine-3-carboxylate hydrochloride

• MDL： MFCD30476214
• Inchi： 1S/C7H13NO3.ClH/c1-10-6(9)7(11-2)3-4-8-5-7;/h8H,3-5H2,1-2H3;1H
• InChI Key： JTIRPMBFEFPIBG-UHFFFAOYSA-N
• SMILES： C(C1(CNCC1)OC)(=O)OC.Cl

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

methyl 3-methoxypyrrolidine-3-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 3-methoxypyrrolidine-3-carboxylate hydrochloride

Exploring Methyl 3-Methoxypyrrolidine-3-Carboxylate Hydrochloride (CAS 2044902-55-6): Properties, Applications, and Innovations

In the realm of fine chemicals and pharmaceutical intermediates, methyl 3-methoxypyrrolidine-3-carboxylate hydrochloride (CAS 2044902-55-6) has garnered significant attention for its versatile applications and unique structural properties. This compound, characterized by its pyrrolidine backbone and ester functional group, serves as a critical building block in synthetic chemistry. Researchers and manufacturers alike are increasingly exploring its potential in drug discovery, agrochemicals, and material science, aligning with the growing demand for high-purity intermediates and custom synthesis solutions.

The molecular structure of methyl 3-methoxypyrrolidine-3-carboxylate hydrochloride features a methoxy group and a carboxylate ester, which contribute to its reactivity and solubility profile. These attributes make it particularly valuable in peptide coupling reactions and asymmetric synthesis, where precision and yield optimization are paramount. Recent studies highlight its role in the development of bioactive molecules, addressing trending topics such as sustainable chemistry and green synthesis—key concerns for modern laboratories aiming to reduce environmental impact.

From an industrial perspective, the compound’s stability as a hydrochloride salt enhances its shelf life and handling efficiency, a factor often queried in chemical procurement forums. Suppliers frequently emphasize its compatibility with scalable production processes, catering to the pharmaceutical sector’s need for GMP-compliant intermediates. Innovations in continuous flow chemistry have further amplified its utility, as the compound’s reactivity aligns well with automated synthesis platforms—a hot topic in process chemistry discussions.

Analytical data for CAS 2044902-55-6, including NMR spectra and HPLC purity profiles, are frequently requested in academic and industrial research. This underscores the compound’s relevance in quality-driven applications, such as API manufacturing and preclinical studies. Furthermore, its potential in central nervous system (CNS) drug development has sparked interest, coinciding with rising searches for neurological disorder therapeutics and blood-brain barrier penetrants.

As the scientific community pivots toward fragment-based drug design, methyl 3-methoxypyrrolidine-3-carboxylate hydrochloride offers a compact yet modifiable scaffold. Its chiral center enables enantioselective transformations, a feature highly sought after in catalysis research. Online queries often revolve around its stereochemical stability and derivatization protocols, reflecting its niche yet expanding role in medicinal chemistry.

In summary, methyl 3-methoxypyrrolidine-3-carboxylate hydrochloride (CAS 2044902-55-6) exemplifies the intersection of structural ingenuity and practical utility. Its alignment with contemporary trends—such as high-throughput screening, green solvents, and cost-effective synthesis—positions it as a compound of enduring relevance. For researchers navigating structure-activity relationships or process optimization, this intermediate remains a compelling subject of study and innovation.